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aminophenyl)carbamate

Cat. No.: B15355926

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the critical physical and chemical properties

of isopropyl 4-aminophenyl carbamate. As a key building block in pharmaceutical synthesis, a

thorough understanding of its characteristics is paramount for successful drug development

and manufacturing. This document is intended to serve as a detailed technical resource,

consolidating essential data for laboratory and industrial applications.

Chemical Identity and Structural Elucidation
Isopropyl 4-aminophenyl carbamate, identified by the CAS Number 6944-19-0, possesses the

molecular formula C₁₀H₁₄N₂O₂. Its structure consists of a para-substituted benzene ring with an

amino group and an isopropyl carbamate moiety.

Molecular Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15355926#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15355926?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Chemical structure of isopropyl 4-aminophenyl carbamate. This diagram illustrates

the connectivity of atoms, highlighting the key functional groups.

Physicochemical Properties
The physical and chemical properties of a compound are fundamental to its handling,

formulation, and biological activity. The table below summarizes the key physicochemical data

for isopropyl 4-aminophenyl carbamate.

Property Value Reference(s)

Molecular Weight 194.22 g/mol [1]

Appearance White to off-white solid

Melting Point 84-87 °C [2]

Boiling Point 190-192 °C at 0.5 mmHg

Solubility
Insoluble in water. Soluble in

methanol.
[3]

pKa

The pKa of the anilinic nitrogen

is estimated to be around 4-5,

typical for anilines. The

carbamate proton is

significantly less acidic.

[4][5]

LogP 1.83 (Predicted)

Table 1: Key Physicochemical Properties of Isopropyl 4-Aminophenyl Carbamate.

Spectroscopic and Analytical Data
Spectroscopic data is crucial for the unambiguous identification and purity assessment of a

compound. The following sections detail the expected spectral characteristics of isopropyl 4-

aminophenyl carbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

a molecule.

¹H NMR (Proton NMR)
Experimental Protocol: Acquiring a ¹H NMR Spectrum

Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in

approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

Instrumentation: Utilize a 300 MHz or higher NMR spectrometer.

Data Acquisition: Acquire the spectrum using standard parameters. Ensure a sufficient

number of scans to obtain a good signal-to-noise ratio.

Data Processing: Process the raw data, including Fourier transformation, phase correction,

and baseline correction. Reference the spectrum to the residual solvent peak.

Sample Preparation Data Acquisition Data Processing

Dissolve sample in
deuterated solvent

Acquire spectrum on
NMR spectrometer Process raw data Reference spectrum

Click to download full resolution via product page

Figure 2: A streamlined workflow for obtaining a ¹H NMR spectrum.

Expected Chemical Shifts (in CDCl₃):

δ 1.2-1.3 ppm (d, 6H): The six protons of the two methyl groups on the isopropyl moiety,

appearing as a doublet due to coupling with the methine proton.

δ 3.6 ppm (br s, 2H): The two protons of the primary amine group. The chemical shift and

peak shape can vary with concentration and solvent.

δ 4.9-5.1 ppm (sept, 1H): The single proton of the isopropyl methine group, split into a septet

by the six adjacent methyl protons.
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δ 6.6-6.7 ppm (d, 2H): The two aromatic protons ortho to the amino group.

δ 7.1-7.2 ppm (d, 2H): The two aromatic protons ortho to the carbamate group.

δ 7.8 ppm (br s, 1H): The proton of the carbamate NH group.

¹³C NMR (Carbon-13 NMR)
Expected Chemical Shifts (in CDCl₃):

δ 22 ppm: The two equivalent methyl carbons of the isopropyl group.

δ 68 ppm: The methine carbon of the isopropyl group.

δ 115 ppm: The two aromatic carbons ortho to the amino group.

δ 121 ppm: The two aromatic carbons ortho to the carbamate group.

δ 130 ppm: The aromatic carbon attached to the carbamate group.

δ 143 ppm: The aromatic carbon attached to the amino group.

δ 154 ppm: The carbonyl carbon of the carbamate group.

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

Data Acquisition: Apply pressure to ensure good contact and record the spectrum, typically

from 4000 to 400 cm⁻¹.

Background Subtraction: A background spectrum of the clean, empty ATR crystal should be

acquired and subtracted from the sample spectrum.

Characteristic IR Absorption Bands:
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Wavenumber (cm⁻¹) Functional Group Vibrational Mode

3400-3200 N-H
Stretching (amine and

carbamate)

2980-2850 C-H Stretching (aliphatic)

1700-1670 C=O
Stretching (carbamate

carbonyl)

1620-1580 N-H Bending (amine)

1540-1500 C=C Stretching (aromatic)

1250-1200 C-O Stretching (ester)

Table 2: Key Infrared Absorption Frequencies for Isopropyl 4-Aminophenyl Carbamate.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. For isopropyl 4-aminophenyl carbamate, the molecular ion peak (M⁺) would be

observed at m/z 194.

Stability and Storage
Proper handling and storage are essential to maintain the integrity of isopropyl 4-aminophenyl

carbamate.

Stability: The compound is generally stable under normal conditions. However, it is

susceptible to hydrolysis under strong acidic or basic conditions. Carbamates and esters can

be prone to hydrolysis, and it is recommended to store the compound in a dry environment.

[6]

Storage: It should be stored in a tightly sealed container in a cool, dry, and well-ventilated

place, protected from light. For long-term storage, refrigeration at 4°C is recommended.

Safety and Handling
Standard laboratory safety precautions should be observed when handling this compound.
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Hazard Statements: May cause skin and serious eye irritation. May cause respiratory

irritation.

Precautionary Measures: Wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. Handle in a well-ventilated area or a fume hood.[7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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